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Compound of Interest

Compound Name: tert-Butyl 2-bromopropanoate

Cat. No.: B051003

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of tert-Butyl 2-bromopropanoate (CAS No. 39149-80-9). Adherence to
these procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)

tert-Butyl 2-bromopropanoate is a chemical that requires careful handling due to its potential
health hazards. It is known to cause skin and serious eye irritation, and may also cause
respiratory irritation. Furthermore, it is a combustible liquid.[1][2][3] The following tables
summarize the key hazards and the recommended personal protective equipment.

Table 1: Hazard Summary

Hazard Statement GHS Classification
Causes skin irritation Skin Irrit. 2[1][2][3]
Causes serious eye irritation Eye Irrit. 2A[1][2][3]
May cause respiratory irritation STOT SE 3[1]
Combustible liquid Flammable liquid[2][3]
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Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Chemical safety goggles that meet OSHA's eye
and face protection regulations in 29 CFR

Eye and Face 1910.133 or European Standard EN166. A face
shield should be worn in addition to goggles

when there is a splash hazard.

Chemical-resistant gloves. Given the nature of
the compound (a halogenated ester), nitrile
gloves may offer splash protection but are not
recommended for prolonged contact. Butyl
Hand Protection rubber or Viton™ gloves are generally
recommended for esters and halogenated
hydrocarbons. Always consult the glove
manufacturer's specific chemical resistance

data.

Ski d Bod A flame-resistant laboratory coat should be
in and Body o1
worn. Ensure that skin is not exposed.

If working outside of a certified chemical fume
Resoi hood or if there is a risk of inhalation, a NIOSH-
espirator
P Y approved respirator with an organic vapor (OV)

cartridge is required.[4][5][6][7]

Operational and Disposal Plans

A systematic approach to handling, from preparation to disposal, is essential for safety.

Experimental Workflow

The following diagram outlines the standard operating procedure for the safe handling of tert-
Butyl 2-bromopropanoate.
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Workflow for Safe Handling of tert-Butyl 2-bromopropanoate

Review Safety Data Sheet (SDS)

Don Appropriate PPE
Ensure Fume Hood is Operational

Weigh/Measure in Fume Hood
Perform Reaction in Fume Hood

1
I In case of spill
1

Have Spill Kit Ready Decontaminate Glassware
Follow Spill Procedure

Collect Halogenated Organic Waste
Label Waste Container
Store in Designated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of tert-Butyl 2-bromopropanoate.
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Step-by-Step Handling Protocol

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for tert-Butyl 2-bromopropanoate
before beginning any work.

o Put on all required PPE as detailed in Table 2.
o Ensure that the chemical fume hood is certified and functioning correctly.
e Handling:

o Conduct all weighing, measuring, and handling of the chemical inside a certified chemical
fume hood to minimize inhalation exposure.

o Use appropriate, clean glassware and equipment.
o Keep containers of tert-Butyl 2-bromopropanoate closed when not in use.
e Cleanup:
o Decontaminate all glassware and equipment that has come into contact with the chemical.

o Clean the work area in the fume hood thoroughly after the procedure is complete.

Spill Response Plan

In the event of a spill, immediate and appropriate action is crucial.
e Evacuation and Notification:
o Alert all personnel in the immediate area of the spill.

o If the spill is large or you feel it is unsafe to handle, evacuate the laboratory and notify your
supervisor and the institutional safety office immediately.

o Small Spill Cleanup (Inside a Fume Hood):
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o Ensure all ignition sources are removed from the area.[8]

o Wearing the appropriate PPE, contain the spill with an inert absorbent material such as
sand, vermiculite, or a commercial spill pad.[9]

o Carefully collect the absorbed material into a labeled, sealable container for hazardous
waste.

o Clean the spill area with soap and water.

Disposal Plan

Proper disposal of tert-Butyl 2-bromopropanoate and any contaminated materials is
mandatory to prevent environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o tert-Butyl 2-bromopropanoate is a halogenated organic compound. All waste, including
unused product and contaminated materials (e.g., absorbent pads, gloves), must be
collected in a designated, properly labeled hazardous waste container for halogenated
organic waste.[10][11]

o Do not mix halogenated organic waste with non-halogenated waste.[11][12]
+ Waste Storage:

o Keep the hazardous waste container tightly sealed and store it in a cool, dry, well-
ventilated area, away from incompatible materials.[10]

o Waste Disposal:

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety office. Do not dispose of this chemical down the drain.[10][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.calpaclab.com/glove-compatibility/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://amo-csd.lbl.gov/downloads/Chemical%20Resistance%20of%20Gloves.pdf
https://www.newpaltz.edu/ehs/safety_gloveguide.html
https://www.scribd.com/document/479048026/Chemical-Compatability
https://www.coleparmer.com/tubing-and-food-compatibility
https://images-na.ssl-images-amazon.com/images/G/01/BISS/Guides/Microflex/MicroflexLatexNitrileChart.pdf
https://myusf.usfca.edu/sites/default/files/cas-lab-safety-glove-guide-complete-sm.pdf
https://www.coleparmer.com/chemical-resistance
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://edwebcontent.ed.ac.uk/sites/default/files/atoms/files/cmvm_health_and_safety_-_central_area_-_sbms02_glove_selection_guide_-_2008_-_version_2.pdf
https://www.coleparmer.com/blog/chemical-compatibility-database/
https://www.benchchem.com/product/b051003#personal-protective-equipment-for-handling-tert-butyl-2-bromopropanoate
https://www.benchchem.com/product/b051003#personal-protective-equipment-for-handling-tert-butyl-2-bromopropanoate
https://www.benchchem.com/product/b051003#personal-protective-equipment-for-handling-tert-butyl-2-bromopropanoate
https://www.benchchem.com/product/b051003#personal-protective-equipment-for-handling-tert-butyl-2-bromopropanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

